Cas no 1805169-70-3 (2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805169-70-3
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915317
• Update Time: 2025-06-12

2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-6-4(2-11)12-3(7(9)10)1-5(6)13/h1,7H,2,11H2,(H,12,13)
• InChI Key： LVDDCKZQDOZRIT-UHFFFAOYSA-N
• SMILES： BrC1C(C=C(C(F)F)NC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805169-70-3)

The compound 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805169-70-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the aminomethyl, bromo, and difluoromethyl substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key factor driving its utility in the development of pharmaceuticals and agrochemicals. Fluorine incorporation is a trending topic in synthetic chemistry, as it often improves the physicochemical properties of molecules, making them more effective in vivo. This aligns with the growing interest in sustainable chemistry and green synthesis, where efficiency and environmental impact are prioritized.

The bromo substituent at the 3-position of the pyridine ring offers additional reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This versatility makes CAS No. 1805169-70-3 a sought-after building block in organic synthesis. Moreover, the 4-hydroxy group introduces hydrogen-bonding capabilities, which can be critical for interactions with biological targets, a feature often explored in fragment-based drug design.

From an industrial perspective, the scalability of synthesizing 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine is a topic of interest. Optimizing its production to meet the needs of large-scale applications while minimizing waste is a challenge that aligns with the principles of green chemistry. Researchers are also investigating its stability under various conditions, as this impacts its storage and handling in laboratory and industrial settings.

Another area of exploration is the compound's potential role in crop protection. Pyridine derivatives are known for their herbicidal and fungicidal properties, and the unique substitution pattern of this molecule could lead to novel agrochemicals with improved efficacy and reduced environmental toxicity. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for safer pest control solutions.

In summary, 2-(Aminomethyl)-3-bromo-6-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805169-70-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of drug discovery, green synthesis, and sustainable agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovative chemical solutions.